4-Methylnaphthalen-2-ol
Cat. No. B1625475
CAS RN:
26207-06-7
M. Wt: 158.2 g/mol
InChI Key: RIOSCUNPEBJRRM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
4-Methylnaphthalen-2-ol is a chemical compound that belongs to the family of naphthalenes. It is a white crystalline solid with a strong odor and is used in various scientific research applications. This compound is synthesized using different methods and has several biochemical and physiological effects.
Scientific Research Applications
Application in Nonlinear Optics
- Scientific Field : Nonlinear Optics .
- Summary of the Application : 4-Methylnaphthalen-2-ol has been used in the synthesis of a compound known as (E)-(4-fluorophenylimino)methyl)naphthalen-2-ol (E4FMN), which has shown efficient nonlinear optical (NLO) activity. This makes it suitable for frequency conversion, optical limiting, and optoelectronic applications .
- Methods of Application or Experimental Procedures : The E4FMN crystal was grown within 5 days using a conventional method. The crystal structure was determined using single crystal X-ray diffraction, which showed that E4FMN crystallizes in the Monoclinic system .
- Results or Outcomes : The optical analysis verified that the crystal has very low absorption and a cut-off wavelength at 390 nm. The material exhibits green emission in the emission spectrum and is suitable for device fabrication. The Z-scan method was used to explain the optical limiting qualities of the E4FMN crystal, which had strong third-order non-linear optical properties .
Application in Organic Synthesis
- Scientific Field : Organic Synthesis .
- Summary of the Application : 4-Methylnaphthalen-2-ol is a valuable precursor for the synthesis of diverse heterocyclic compounds . It has attracted considerable attention due to the presence of three available nucleophilic sites .
- Methods of Application or Experimental Procedures : The specific methods of application or experimental procedures can vary widely depending on the specific heterocyclic compound being synthesized .
- Results or Outcomes : The outcomes also depend on the specific synthesis process. However, the use of 4-Methylnaphthalen-2-ol as a precursor can lead to a wide range of heterocyclic compounds .
Application in Alkene Metathesis
- Scientific Field : Organometallic Chemistry .
- Summary of the Application : 4-Methylnaphthalen-2-ol can be used in alkene metathesis reactions, which are gaining popularity in synthesizing unsaturated olefinic compounds as well as their unsaturated polymeric counterparts .
- Methods of Application or Experimental Procedures : The specific methods of application or experimental procedures can vary widely depending on the specific metathesis reaction .
- Results or Outcomes : The outcomes also depend on the specific metathesis reaction. However, the use of 4-Methylnaphthalen-2-ol in these reactions can lead to a wide range of unsaturated olefinic compounds and polymers .
Application in Electro-Optic Applications
- Scientific Field : Electro-Optics .
- Summary of the Application : 4-Methylnaphthalen-2-ol has been used in the synthesis of a compound known as 1-((4-methylpiperazin-1-yl)(phenyl)methyl)naphthalen-2-ol, a novel Mannich base organic NLO crystal, for the analysis of electro-optic applications .
- Methods of Application or Experimental Procedures : The specific methods of application or experimental procedures can vary widely depending on the specific electro-optic application .
- Results or Outcomes : The outcomes also depend on the specific electro-optic application. However, the use of 4-Methylnaphthalen-2-ol in these applications can lead to a wide range of electro-optic applications .
Application in Chemical Synthesis
- Scientific Field : Chemical Synthesis .
- Summary of the Application : 4-Methylnaphthalen-2-ol is a valuable precursor for the synthesis of diverse heterocyclic compounds . It has attracted considerable attention due to the presence of three available nucleophilic sites .
- Methods of Application or Experimental Procedures : The specific methods of application or experimental procedures can vary widely depending on the specific heterocyclic compound being synthesized .
- Results or Outcomes : The outcomes also depend on the specific synthesis process. However, the use of 4-Methylnaphthalen-2-ol as a precursor can lead to a wide range of heterocyclic compounds .
properties
IUPAC Name |
4-methylnaphthalen-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10O/c1-8-6-10(12)7-9-4-2-3-5-11(8)9/h2-7,12H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RIOSCUNPEBJRRM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC2=CC=CC=C12)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10503274 |
Source
|
| Record name | 4-Methylnaphthalen-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10503274 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methylnaphthalen-2-ol | |
CAS RN |
26207-06-7 |
Source
|
| Record name | 4-Methylnaphthalen-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10503274 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-methylnaphthalen-2-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
5
Citations
… The desired 2-naphthol, 4-methylnaphthalen-2-ol (4a), was obtained in 87% GC yield (entry 5). Evaluation of the bases and solvents (entries 5–13) reveal NaHCO 3 and NMP to be the …
Number of citations: 31
pubs.acs.org
… The molecular ion peak at m/z 291 was attributed to the elimination of 3-methyl pentanoate moiety yielding tetrahydro-4-methylnaphthalen-2-ol (C 11 H 13 O + , m/z: 161.09). …
Number of citations: 8
www.sciencedirect.com
The central objective in this PhD thesis has been the development of asymmetric catalysis methodologies for the atroposelective synthesis of (hetero)biaryls through dynamization …
Number of citations: 0
idus.us.es
… The chemistry was started by making the literature compound 4-methylnaphthalen-2-ol, (18) followed by alkylation and SnCl 4 mediated aldehyde formation, with subsequent reductive …
Number of citations: 2
pubs.acs.org
This chapter describes an unprecedented strategy for the atroposelective synthesis of heterobiaryls which consists on a dynamic kinetic resolution (DKR). In chapter II, the methodology …
Number of citations: 2
core.ac.uk
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